Cas no 941867-78-3 (5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole)

• Product name: 5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole
• CAS No: 941867-78-3
• MF: C₉H₉ClN₄O
• MW: 224.646960020065
• CID: 4666551
• PubChem ID: 42281789

5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole
• 1H-Tetrazole, 5-(chloromethyl)-1-(4-methoxyphenyl)-

• Inchi： 1S/C9H9ClN4O/c1-15-8-4-2-7(3-5-8)14-9(6-10)11-12-13-14/h2-5H,6H2,1H3
• InChI Key： ZCEFMZJSIWBAOR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2)C(CCl)=NN=N1

Additional information on 5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole

Introduction to 5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole (CAS No. 941867-78-3)

5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole (CAS No. 941867-78-3) is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. Its unique structural features, combining a tetrazole ring with a chloromethyl substituent and a methoxyphenyl group, make it a valuable intermediate in the synthesis of various bioactive molecules. This compound has been extensively studied for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting a wide range of diseases.

The tetrazole core of this molecule is known for its stability and reactivity, which allows it to participate in diverse chemical transformations. The presence of the chloromethyl group further enhances its utility as a synthetic building block, enabling the formation of carbon-carbon and carbon-nitrogen bonds through nucleophilic addition reactions. Additionally, the 4-methoxyphenyl moiety introduces electronic and steric effects that can influence the compound's biological activity and pharmacokinetic properties.

In recent years, 5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole has been explored in several cutting-edge research areas. One notable application is in the development of anticancer agents. Studies have demonstrated that derivatives of this compound can exhibit potent inhibitory effects on various cancer cell lines by interfering with key signaling pathways involved in tumor growth and survival. For instance, modifications to the chloromethyl group have been shown to enhance binding affinity to specific protein targets, leading to increased efficacy in preclinical models.

Another promising area of research involves the use of 5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole in neurodegenerative disease treatment. The tetrazole ring's ability to cross the blood-brain barrier has made it an attractive scaffold for developing drugs that target neurological disorders such as Alzheimer's and Parkinson's disease. Preliminary studies suggest that certain derivatives of this compound can modulate neurotransmitter release and protect against neurotoxicity, offering a potential therapeutic strategy for these debilitating conditions.

The pharmaceutical industry has also shown interest in this compound for its potential role in antimicrobial applications. The combination of the tetrazole ring and chloromethyl group provides a framework for designing molecules that can disrupt bacterial cell wall synthesis or inhibit essential metabolic pathways. Recent research has highlighted the efficacy of 5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole derivatives against multidrug-resistant bacteria, underscoring their significance in combating antibiotic resistance.

From a synthetic chemistry perspective, this compound serves as an excellent precursor for generating more complex molecules through functional group interconversions. The chloromethyl group, for example, can be easily transformed into ester or amide functionalities via reaction with alcohols or amines, respectively. This flexibility allows chemists to tailor the structure of derived compounds to optimize their biological activity and pharmacokinetic profiles.

The methoxyphenyl group in 5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole also contributes to its synthetic utility by providing opportunities for further derivatization. Electronic effects induced by the methoxy group can influence reaction outcomes, making it possible to achieve selective modifications at different positions on the aromatic ring. This property is particularly useful in designing molecules with enhanced solubility or improved metabolic stability.

In conclusion,5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole (CAS No. 941867-78-3) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse applications across multiple therapeutic areas, including oncology,neurodegenerative diseases, and antimicrobial treatments. As research continues to uncover new synthetic strategies and biological functions associated with this molecule,5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole is poised to remain a cornerstone in medicinal chemistry innovation.